1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-2-(1H,3H)-imidazolone

• Molecular Formula: C11H9N5O
• Molecular Weight: 227.22 g/mol
• IUPAC Name: 3-[4-(1,2,4-triazol-1-yl)phenyl]-1H-imidazol-2-one
• InChI: InChI=1S/C11H9N5O/c17-11-13-5-6-15(11)9-1-3-10(4-2-9)16-8-12-7-14-16/h1-8H,(H,13,17)
• InChI Key: QWXPUTFRASGUSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=CNC2=O)N3C=NC=N3

Description

1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-2-(1H,3H)-imidazolone is a useful research compound. Its molecular formula is C11H9N5O and its molecular weight is 227.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2,2-Diethoxyethyl)-3-[4-(1H-1,2,4-triazol-1-yl)phenyl]urea (14.5 g) was dissolved in a mixture of methanol (214 ml) and water (85 ml), to which diluted hydrochloric acid (0.48 M, 104 ml) was added dropwise. After the reaction solution was stirred at room temperature for 14 hours, the precipitated crystals were collected by filtration to give 1-[4-(1H-1,2,4-triazol-1-yl)phenyl]-2-(1H,3H)-imidazolone (8.0 g) as a colorless crystalline powder. The filtrate was concentrated under reduced pressure to about 200 ml and the precipitated crystals were collected by filtration to give an additional amount (1.08 g) of the product.